Cas no 68516-79-0 (4-diazonio-3-hydroxy-7-nitronaphthalene-2-sulfonate)

• Product name: 4-diazonio-3-hydroxy-7-nitronaphthalene-2-sulfonate
• CAS No: 68516-79-0
• MF: C₁₀H₅N₃O₆S
• MW: 295.2282
• CID: 1728304
• PubChem ID: 110433

4-diazonio-3-hydroxy-7-nitronaphthalene-2-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-diazonio-3-hydroxy-7-nitronaphthalene-2-sulfonate
• 1-DIAZO-2-HYDROXY-5-NITRO NAPHTHALENE-4-SULFONIC ACID
• 2-Hydroxy-6-nitro-3-sulfonato-1-naphthalenediazonium
• 1-Naphthalenediazonium, 2-hydroxy-6-nitro-3-sulfo-, inner salt
• DTXSID0071594
• 68516-79-0
• DTXCID0046060

• Inchi： InChI=1S/C10H5N3O6S/c11-12-9-7-2-1-6(13(15)16)3-5(7)4-8(10(9)14)20(17,18)19/h1-4H,(H-,14,17,18,19)
• InChI Key： JWIRDYFKGGJHCD-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C(C=C2C=C1[N+](=O)[O-])S(=O)(=O)[O-])O)[N+]#N

Computed Properties

• Exact Mass: 294.98995
• Monoisotopic Mass: 294.98990606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 148.72